1,4-Bis(4-methylphenoxy)benzene

• CAS RN: 30427-94-2
• Molecular Formula: C20H18O2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 1,4-bis(4-methylphenoxy)benzene
• InChI: InChI=1S/C20H18O2/c1-15-3-7-17(8-4-15)21-19-11-13-20(14-12-19)22-18-9-5-16(2)6-10-18/h3-14H,1-2H3
• InChI Key: BZMWYTDVUYRVEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC2=CC=C(C=C2)OC3=CC=C(C=C3)C

Description

1,4-Bis(4-methylphenoxy)benzene is a useful research compound. Its molecular formula is C20H18O2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,4-Bis(4-methylphenoxy)benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,4-Bis(4-methylphenoxy)benzene including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A three-necked flask equipped with a distilling receiver and a magnetic stirrer was charged with 32.4 g (0.30 moles) of p-cresol, and 16.8 g (0.30 moles) of potassium hydroxide was added into the flask while stirring the resultant reaction mixture at a temperature of 150° C. to provide a potassium salt of p-cresol. To the resultant p-cresol potassium salt melt were gradually mixed 100 ml of toluene, and the resultant reaction mixture was subjected to azeotropic distillation to remove water from the reaction mixture. After 50 ml of toluene were distilled away, the remaining reaction mixture was mixed with a solution of 23.6 g (0.10 moles) of p-dibromobenzene dissolved in 10 ml of hot toluene, and then with a catalyst consisting of 2.0 g of anhydrous copper chloride (II), and the resultant reaction mixture was refluxed for 8 hours while stirring.